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Compound of Interest

Compound Name: 4-Nitrobenzenesulfonamide

Cat. No.: B188996 Get Quote

This technical guide provides an in-depth overview of 4-Nitrobenzenesulfonamide, a key

organic intermediate with significant applications in medicinal chemistry and organic synthesis.

This document is intended for researchers, scientists, and drug development professionals,

offering detailed information on its chemical properties, synthesis, and handling.

Core Properties and Identification
4-Nitrobenzenesulfonamide is a crystalline powder, typically light yellow to beige in

appearance.[1] Its chemical structure and properties make it a valuable building block in the

synthesis of more complex molecules.
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Property Value Source

CAS Number 6325-93-5 [1][2]

Molecular Formula C6H6N2O4S [1][2]

Molecular Weight 202.19 g/mol [1][2]

Melting Point 178-180 °C [1][3]

Appearance
Light yellow to beige crystalline

powder
[1]

IUPAC Name 4-nitrobenzenesulfonamide [2]

SMILES
C1=CC(=CC=C1--INVALID-

LINK--[O-])S(=O)(=O)N
[2]

InChI Key
QWKKYJLAUWFPDB-

UHFFFAOYSA-N
[2]

Synthesis of 4-Nitrobenzenesulfonamide
The most prevalent method for the synthesis of 4-Nitrobenzenesulfonamide involves the

reaction of 4-nitrobenzenesulfonyl chloride with ammonia.[4] This process, known as

amidation, requires careful control of reaction conditions to ensure high yield and purity.[4]

Experimental Protocol: Synthesis via Amidation
This protocol outlines the laboratory-scale synthesis of 4-Nitrobenzenesulfonamide from 4-

nitrobenzenesulfonyl chloride.

Materials and Reagents:

4-Nitrobenzenesulfonyl chloride

Aqueous ammonia (e.g., 28-30% solution)

Deionized water

Ice bath
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Magnetic stirrer and stir bar

Round-bottom flask

Buchner funnel and filter paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend 4-

nitrobenzenesulfonyl chloride in deionized water.

Cooling: Place the flask in an ice bath and cool the suspension to 0-5 °C with continuous

stirring.

Addition of Ammonia: Slowly add an excess of cold aqueous ammonia solution to the stirred

suspension. The addition should be dropwise to maintain the low temperature and control

the exothermic reaction.

Reaction: Continue stirring the mixture in the ice bath for 1-2 hours after the ammonia

addition is complete.

Isolation: Isolate the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with cold deionized water to remove any unreacted

starting materials and ammonium salts.

Drying: Dry the purified 4-Nitrobenzenesulfonamide, for instance, in a vacuum oven at a

moderate temperature.

Purification:

For applications requiring high purity, the crude product can be further purified by

recrystallization.[4] The choice of solvent will depend on the impurities present, with ethanol or

aqueous ethanol mixtures being common options.
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Caption: Synthesis workflow for 4-Nitrobenzenesulfonamide.

Biological Activity and Applications
4-Nitrobenzenesulfonamide serves as a crucial intermediate in the synthesis of various

organic compounds, particularly in the pharmaceutical industry.[1][4] Its sulfonamide group is a

key pharmacophore in many drug molecules.

Medicinal Chemistry: It is a building block for designing and synthesizing new therapeutic

agents.[1] Derivatives of benzenesulfonamide have been investigated as inhibitors of

enzymes like carbonic anhydrase and for their potential role in targeting signaling pathways

such as the Wnt/β-catenin pathway, which is implicated in cancer.[5]

Organic Synthesis: It is used as a source of nitrene in reactions like the copper(I)-catalyzed

asymmetric alkene aziridination. It also reacts with crown ethers to form molecular

complexes.
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Safety and Handling
Proper handling of 4-Nitrobenzenesulfonamide is essential in a laboratory setting. It is

classified as causing skin and serious eye irritation, and it may cause respiratory irritation.[2]

Recommended Safety Precautions:

Work in a well-ventilated area, preferably under a fume hood, to avoid inhalation of dust.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[1]

Consult the Material Safety Data Sheet (MSDS) provided by the supplier for comprehensive

safety information.[1]

Storage:

Store the compound in a tightly sealed container in a dry, cool, and well-ventilated place to

maintain its stability and purity.[1]
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Caption: Logical relationships of 4-Nitrobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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